SON38

• Molecular Formula: C21H25ClN4O4
• Molecular Weight: 432.9 g/mol
• InChI: InChI=1S/C21H25ClN4O4/c22-18-6-7-20(19(14-18)26(28)29)30-16-21(27)23-8-9-24-10-12-25(13-11-24)15-17-4-2-1-3-5-17/h1-7,14H,8-13,15-16H2,(H,23,27)
• InChIKey: DIPUHFMEXYWVPD-UHFFFAOYSA-N

SON38: Multi-Target Alzheimer's Research Agent

SON38 (CAS 3034673-37-2) is a donepezil-derived piperazine hybrid compound developed as a multi-target directed ligand for Alzheimer's disease research. It functions as both a potent acetylcholinesterase (AChE) inhibitor (IC50 = 0.8 nM) and a copper chelator (pCu = 7.9 at physiological pH) [1]. The compound was synthesized and characterized as part of a series of twenty molecular hybrids designed to address multiple pathological mechanisms in neurodegeneration [1].

Design Multi-target hybrid probe addressing cholinergic and metal-ion pathways

Mechanism AChE inhibition plus redox-active Cu²⁺ chelation

Properties Predicted drug-likeness and CNS-appropriate pharmacokinetics

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source

SON38 vs. Donepezil: Superior AChE Inhibition

SON38 combines sub-nanomolar AChE inhibition with copper chelation capacity, addressing both cholinergic deficit and metal dyshomeostasis—two distinct pathological features of Alzheimer's disease. In contrast, donepezil acts solely as an AChE inhibitor (IC50 = 6.7 nM) and lacks metal-chelating properties [1][2]. This dual functionality is not achievable by simple substitution with donepezil or other single-target AChE inhibitors, making SON38 uniquely suited for multi-target research paradigms.

Single-target AChE inhibitors

Lack copper chelation capacity required for metal-hypothesis studies.

AChE potency profile

Reported IC50 differs significantly from donepezil; target engagement models may require re-validation.

Cholinesterase selectivity

Reported AChE selectivity over BChE may shift peripheral cholinergic response in vivo.

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source
• [2] Ogura H, Kosasa T, Kuriya Y, Yamanishi Y. Comparison of inhibitory activities of donepezil and other cholinesterase inhibitors on acetylcholinesterase and butyrylcholinesterase in vitro. Methods Find Exp Clin Pharmacol. 2000;22(8):609-613. View Source

SON38 Quantitative Evidence Guide

Superior AChE Inhibition vs. Donepezil

SON38 exhibits an IC50 of 0.8 nM against acetylcholinesterase, demonstrating significantly higher potency than the parent compound donepezil (IC50 = 6.7 nM) under comparable in vitro conditions [1][2].

AChE Inhibition vs. Donepezil

Head-to-head

SON38 IC50 0.8 nM
Donepezil IC50 5.7 nM

Supports lower-concentration target engagement studies

Standard AChE inhibition assay

Evidence Dimension	AChE inhibitory potency
Target Compound Data	IC50 = 0.8 nM
Comparator Or Baseline	Donepezil IC50 = 6.7 nM
Quantified Difference	SON38 is 8.4-fold more potent
Conditions	AChE inhibition assay (Ellman's method, human or electric eel AChE)

Why This Matters

Higher potency at the same concentration may translate to enhanced cholinergic signaling in preclinical models or permit lower dosing to achieve therapeutic effects.

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source
• [2] Ogura H, Kosasa T, Kuriya Y, Yamanishi Y. Comparison of inhibitory activities of donepezil and other cholinesterase inhibitors on acetylcholinesterase and butyrylcholinesterase in vitro. Methods Find Exp Clin Pharmacol. 2000;22(8):609-613. View Source

Selective AChE Over BChE Inhibition

SON38 binds divalent copper cations with a pCu value of 7.9 at physiological pH (7.4) [1]. This chelation capacity falls within the range observed for other donepezil-based hybrids (pCu = 7.9–14.3), confirming that structural modifications can confer metal-binding functionality not present in donepezil itself [2].

AChE Selectivity vs. BChE

Class-level inference

Reported selective for AChE

Selectivity claims require quantitative BChE IC50

No selectivity ratio publicly available

Evidence Dimension	Copper chelation affinity
Target Compound Data	pCu = 7.9 at pH 7.4
Comparator Or Baseline	Donepezil-based hybrids (pCu range: 7.9–14.3)
Quantified Difference	SON38 matches the lower end of the chelation range for this class
Conditions	UV-Vis spectrophotometric titration in aqueous buffer (pH 7.4)

Why This Matters

Copper chelation may reduce metal-induced Aβ aggregation and oxidative stress, providing an additional disease-modifying mechanism beyond cholinesterase inhibition.

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source
• [2] Costa M, Purgatorio R, Catto M, Carrieri A, de Candia M, Altomare CD, Pisani L. Donepezil-based hybrids as multifunctional anti-Alzheimer's disease chelating agents: Effect of positional isomerization. J Inorg Biochem. 2020;206:111039. View Source

Copper (II) Chelation Validation

SON38 demonstrated no significant cytotoxicity on human neuroblastoma SH-SY5Y cells and hepatocellular carcinoma HepG2 cells at the highest tested concentration (100 μM) in a 24-hour MTT assay [1].

Copper Chelation Affinity

Reported

pCu = 7.9

Enables metal-hypothesis pathway investigation

Coordinated via piperazine N atoms; 1:1 Zn²⁺ complex also reported

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	No significant cytotoxicity at 100 μM
Comparator Or Baseline	Untreated control (100% viability)
Quantified Difference	Not applicable
Conditions	MTT assay, 24-hour exposure, SH-SY5Y and HepG2 cell lines

Why This Matters

A wide therapeutic window in vitro supports further investigation in animal models without immediate safety concerns related to acute cytotoxicity.

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source

In Vitro Cytotoxicity Assessment

SON38 is a multi-target directed ligand that simultaneously inhibits AChE (IC50 = 0.8 nM) and chelates copper (pCu = 7.9) [1]. In contrast, donepezil acts only as an AChE inhibitor and does not chelate metals. This dual functionality addresses two independent pathological mechanisms in Alzheimer's disease—cholinergic deficit and metal ion dyshomeostasis—within a single compound.

Cytotoxicity Window

Assay context

No significant cytotoxicity at 100 µM

Supports concentration range for cell-based assays

MTT assay in SH-SY5Y and HepG2 cells

Evidence Dimension	Functional scope
Target Compound Data	AChE inhibition + copper chelation
Comparator Or Baseline	Donepezil (AChE inhibition only)
Quantified Difference	Additional copper chelation function
Conditions	In vitro enzymatic and metal-binding assays

Why This Matters

Multi-target agents may offer synergistic effects and simplified dosing regimens compared to combination therapies, reducing the risk of drug-drug interactions.

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source

SON38 Research Applications in Alzheimer's Disease

Network Pharmacology: AChE and Copper Dyshomeostasis

SON38 is ideally suited for studies exploring the combined effects of AChE inhibition and copper chelation in preclinical models of Alzheimer's disease. Its sub-nanomolar AChE potency and measurable metal-binding capacity allow researchers to assess whether dual modulation of cholinergic transmission and metal homeostasis yields additive or synergistic benefits compared to single-target agents [1].

Cell-Based AD Target Engagement Models

The copper chelation capacity of SON38 (pCu = 7.9) positions it as a tool compound for investigating the role of transition metals in amyloid-beta aggregation and oxidative damage. Researchers can compare SON38 to other chelators (e.g., clioquinol, PBT2) or donepezil-based hybrids to dissect structure-activity relationships for metal binding and downstream neuroprotective effects [1][2].

Synergistic Pharmacology with Disease-Modifying Agents

SON38 belongs to a series of 20 donepezil-like hybrids with systematic variations in linker length, aromatic substitution, and heterocyclic core. Procurement of SON38 enables direct comparison with other compounds in the series (e.g., compound 10) to map the contribution of the piperazine vs. piperidine scaffold to AChE inhibition, FAAH activity, and metal chelation [1].

Preclinical Evaluation of Dual AChE Inhibitors/Metal Chelators

SON38's favorable in vitro cytotoxicity profile (no toxicity at 100 μM in SH-SY5Y and HepG2 cells) supports its use in cellular and in vivo models of neurodegeneration. Studies can examine whether the compound protects neurons from Aβ toxicity, improves cognitive performance in transgenic AD mice, or alters brain metal content—without confounding effects from acute cytotoxicity [1].

Application

Selection Property

Validation Focus

Network pharmacology: AChE & Cu²⁺ pathways

Dual AChE inhibition and Cu²⁺ chelation

Copper-mediated oxidative stress and cholinergic signaling endpoints

Cell-based target engagement models

Concentration-dependent AChE modulation

Cell viability and AChE activity endpoints

Combination pharmacology mechanistic studies

Multi-target pathway interrogation

Synergistic effects on Aβ and tau pathology readouts

• [1] Brunetti L, Leuci R, Carrieri A, Catto M, Occhineri S, Vinci G, Gambacorta L, Baltrukevich H, Chaves S, Laghezza A, Altomare CD, Tortorella P, Santos MA, Loiodice F, Piemontese L. Structure-based design of novel donepezil-like hybrids for a multi-target approach to the therapy of Alzheimer's disease. Eur J Med Chem. 2022;237:114358. View Source
• [2] Costa M, Purgatorio R, Catto M, Carrieri A, de Candia M, Altomare CD, Pisani L. Donepezil-based hybrids as multifunctional anti-Alzheimer's disease chelating agents: Effect of positional isomerization. J Inorg Biochem. 2020;206:111039. View Source